3-[(2-methylbenzyl)thio][1,2,4]triazolo[3,4-b][1,3]benzothiazole

• IUPAC Name: 1-[(2-methylphenyl)methylsulfanyl]-[1,2,4]triazolo[3,4-b][1,3]benzothiazole
• InChI: InChI=1S/C16H13N3S2/c1-11-6-2-3-7-12(11)10-20-15-17-18-16-19(15)13-8-4-5-9-14(13)21-16/h2-9H,10H2,1H3
• InChI Key: IGDVIQSNEORZED-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSC2=NN=C3N2C4=CC=CC=C4S3
• Molecular Formula: C16H13N3S2
• Molecular Weight: 311.4 g/mol

Description

3-[(2-methylbenzyl)thio][1,2,4]triazolo[3,4-b][1,3]benzothiazole is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound is known for its diverse pharmacological activities and has been extensively studied for its synthesis, mechanism of action, and physiological effects.

Mechanism of Action

Target of Action

The primary targets of 3-[(2-methylbenzyl)thio][1,2,4]triazolo[3,4-b][1,3]benzothiazole are human poly- and mono-ADP-ribosylating enzymes . These enzymes play a crucial role in various cellular processes, including DNA repair, gene expression, and cell death .

Mode of Action

The compound competes with nicotinamide in the binding pocket of these enzymes . This competitive inhibition disrupts the normal functioning of the enzymes, leading to changes in the cellular processes they regulate .

Biochemical Pathways

The inhibition of poly- and mono-ADP-ribosylating enzymes affects multiple biochemical pathways. For instance, it can disrupt the process of DNA repair, potentially leading to DNA damage and cell death . It can also affect gene expression, potentially altering the production of various proteins .

Pharmacokinetics

In silico pharmacokinetic studies suggest that the compound may have good bioavailability

Result of Action

The inhibition of poly- and mono-ADP-ribosylating enzymes by this compound can lead to various molecular and cellular effects. These may include DNA damage, altered protein production, and cell death . The specific effects likely depend on the concentration of the compound and the specific cells it interacts with.

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the pH and temperature of the environment can affect the compound’s stability and its ability to interact with its targets . Additionally, the presence of other compounds can potentially affect its efficacy, either by competing for the same targets or by interacting with the compound itself .